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Compound of Interest

Compound Name: 2-Chloro-6-nitrotoluene

Cat. No.: B1664060 Get Quote

An In-depth Technical Guide to 2-Chloro-6-nitrotoluene: Structure, Isomers, and Experimental

Protocols

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-6-nitrotoluene, a

significant chemical intermediate in the synthesis of various organic compounds. The document

details its chemical structure, explores its relationship with other chloronitrotoluene isomers,

and presents a comparative analysis of their physicochemical properties. Furthermore, this

guide outlines detailed experimental protocols for the synthesis and analysis of 2-Chloro-6-
nitrotoluene, offering valuable insights for researchers, scientists, and professionals in drug

development and chemical manufacturing.

Chemical Structure and Isomerism of
Chloronitrotoluene
2-Chloro-6-nitrotoluene is an aromatic organic compound with the chemical formula

C₇H₆ClNO₂.[1][2] It is a derivative of toluene where two hydrogen atoms on the benzene ring,

ortho to the methyl group, have been substituted by a chlorine atom and a nitro group.[1][3]

This substitution pattern leads to a specific set of chemical and physical properties that

distinguish it from its various isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1664060?utm_src=pdf-interest
https://www.benchchem.com/product/b1664060?utm_src=pdf-body
https://www.benchchem.com/product/b1664060?utm_src=pdf-body
https://www.benchchem.com/product/b1664060?utm_src=pdf-body
https://www.benchchem.com/product/b1664060?utm_src=pdf-body
https://www.benchchem.com/product/b1664060?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-nitrotoluene
https://www.scbt.com/p/2-chloro-6-nitrotoluene-83-42-1
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-6-nitrotoluene
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3183838.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The general structure of chloronitrotoluene allows for numerous positional isomers, depending

on the placement of the chloro and nitro functional groups on the toluene ring. Understanding

the structure of these isomers is crucial for predicting their reactivity, designing synthetic

pathways, and developing effective purification methods.

Below are the chemical structures of 2-Chloro-6-nitrotoluene and its common isomers,

generated using the DOT language.

Synthesis and Purification of 2-Chloro-6-nitrotoluene

Start: 2-Nitrotoluene
+ Iron Catalyst

Chlorination with Cl₂ Gas

Crude Reaction Mixture
(Isomers and Catalyst)

Filtration

Crude 2-Chloro-6-nitrotoluene

Vacuum Distillation

Purified 2-Chloro-6-nitrotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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